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Compound of Interest

Compound Name: Bis(2-ethylhexyl) ether

Cat. No.: B109502

Essential Safety and Handling Guide for Bis(2-
ethylhexyl) ether

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Bis(2-ethylhexyl)
ether (CAS Number: 10143-60-9). Adherence to these procedures is essential for the safety of
all laboratory personnel and to ensure regulatory compliance.

Hazard Identification and Immediate Precautions

Bis(2-ethylhexyl) ether is a highly hazardous chemical. The primary route of acute exposure
IS ingestion, which can be fatal.

GHS Classification:

Pictogram: GHS06 (Skull and Crossbones)

Signal Word: Danger

Hazard Statement: H300 - Fatal if swallowed[1][2]

Classification: Acute Toxicity, Category 2 (Oral)[1][2]
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Due to the severe toxicity of this compound, all personnel must handle it with extreme caution
and use the personal protective equipment (PPE) outlined in this guide.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Bis(2-ethylhexyl) ether.

PPE Category Equipment Specification Purpose

] Chemical safety goggles and a  To protect eyes and face from
Eye and Face Protection )
full-face shield. splashes.

) See Section 2.1 for detailed )
Hand Protection _ To prevent skin contact.
guidance.

) ) Air-purifying respirator with To protect against inhalation of
Respiratory Protection _ _
organic vapor cartridges. vapors.

) ] Chemical-resistant lab coat or To prevent contamination of
Protective Clothing ]
apron. personal clothing.

Footwear Closed-toe shoes. To protect feet from spills.

Hand Protection: A Critical Note on Glove Selection

Specific permeation and degradation data for Bis(2-ethylhexyl) ether against common glove
materials is not readily available in published chemical resistance charts. Some sources
indicate that nitrile gloves may have poor resistance to ethers[3].

Actionable Guidance:

o Consult the Manufacturer: Before use, contact the manufacturer of your laboratory gloves
with the CAS number for Bis(2-ethylhexyl) ether (10143-60-9) to obtain specific chemical
resistance data.

o Material Consideration: Butyl rubber gloves are often resistant to ethers and may be a
suitable option, but this must be confirmed with the manufacturer[4].

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Double Gloving: Wearing two pairs of gloves is recommended to provide an additional layer
of protection.

e Regular Changes: Change gloves frequently and immediately if you suspect contamination.

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls

e Fume Hood: All handling of Bis(2-ethylhexyl) ether must be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.

e Ventilation: Ensure adequate general ventilation in the laboratory.

Safe Handling Practices

o Preparation: Before starting work, ensure all necessary PPE is available and in good
condition. Designate a specific area within the fume hood for the procedure.

e Dispensing: Use caution when dispensing the chemical to avoid splashes.

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing
vapors.

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.

Disposal Plan

Ethers, including Bis(2-ethylhexyl) ether, can form explosive peroxides over time, especially
when exposed to air and light. Therefore, proper disposal is critical.
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Waste Stream

Disposal Procedure

Key Considerations

Unused Bis(2-ethylhexyl) ether

Dispose of as hazardous
waste through your institution's
Environmental Health and
Safety (EHS) department.

Do not let old containers of
ethers accumulate. Write the
date received and the date

opened on the container.

Contaminated Materials (e.g.,

gloves, absorbent pads)

Place in a sealed, labeled
container and dispose of as

hazardous waste.

Do not dispose of in regular

trash.

Empty Containers

Triple rinse with a suitable
solvent (e.g., ethanol). Dispose
of the rinsate as hazardous
waste. The empty container
can then be disposed of
according to institutional

guidelines.

Ensure the container is fully

empty before disposal.

Peroxide Formation

o Testing: If an opened container of Bis(2-ethylhexyl) ether has been stored for an extended

period, it should be tested for the presence of peroxides before handling.

» Visual Inspection: Do not use if crystals are present around the cap or in the liquid, as these

may be explosive peroxides.

o Contact EHS: If you suspect peroxide formation, do not handle the container and contact

your EHS department immediately for assistance.

Experimental Workflow
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Don Appropriate PPE

Prepare Fume Hood

Gather Materials

Dispense Chemical

Perform Procedure

Segregate Hazardous Waste

Decontaminate Work Area

Dispose of Waste via EHS

Remove PPE

Wash Hands Thoroughly

Workflow for Handling and Disposal of Bis(2-ethylhexyl) ether

Click to download full resolution via product page

Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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